Cas no 199469-91-5 (Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)-)

• Product Name: Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)-
• CAS No: 199469-91-5
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• CID: 1389448
• PubChem ID: 22285824
• Update Time: 2025-10-29

Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)-
• 199469-91-5
• DS-000457
• 2-[4-nitro-2-(trifluoromethyl)phenyl]acetic acid
• 4-Nitro-2-(trifluoromethyl)benzeneacetic acid
• 2-(4-nitro-2-(trifluoromethyl)phenyl)acetic acid
• AMY3539
• ZHA46991
• 2-(2-(Trifluoromethyl)-4-nitrophenyl)acetic acid
• SCHEMBL4937999
• 4-Nitro-2-(trifluoromethyl)phenylacetic acid
• DTXSID701253805
• (4-nitro-2-trifluoromethyl-phenyl)-acetic acid
• MFCD11036389

• Inchi： 1S/C9H6F3NO4/c10-9(11,12)7-4-6(13(16)17)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15)
• InChI Key： WWYLSNCPPXAEER-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CC(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 249.02488
• Monoisotopic Mass: 249.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 80.44

Additional information on Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)-

Professional Introduction to Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- (CAS No. 199469-91-5)

Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 199469-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a nitro group at the 4-position and a trifluoromethyl group at the 2-position of the benzeneacetic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- imparts distinct reactivity and functionality, which are highly leveraged in the development of novel bioactive molecules. The presence of both electron-withdrawing and electron-donating substituents on the aromatic ring creates a balance of reactivity that is particularly useful in cross-coupling reactions and other transition-metal-catalyzed processes. These characteristics have made it a subject of interest for researchers exploring new synthetic pathways and methodologies.

In recent years, advancements in medicinal chemistry have highlighted the potential of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- as a building block for drug discovery. Its nitro group can be readily reduced to an amine, providing a versatile handle for further functionalization. Additionally, the trifluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. These attributes have led to its incorporation in several high-throughput screening campaigns aimed at identifying compounds with therapeutic potential.

One of the most compelling applications of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- is in the synthesis of biologically active molecules targeting neurological disorders. The nitro group’s ability to modulate protein-protein interactions and its role as a pharmacophore have been exploited in the development of potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies indicate that derivatives of this compound exhibit promising effects on key enzymes and receptors involved in these pathologies.

The agrochemical industry has also recognized the utility of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- as a precursor for novel pesticides and herbicides. Its structural features contribute to enhanced efficacy against various pests while maintaining environmental safety. Researchers are exploring its potential as a lead compound for developing next-generation agrochemicals that offer improved selectivity and reduced toxicity profiles.

The synthesis of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- presents unique challenges due to its complex substitution pattern. However, recent innovations in synthetic methodologies have streamlined its production, making it more accessible for industrial applications. Catalytic processes and green chemistry approaches have been particularly effective in optimizing yield and reducing waste, aligning with global sustainability goals.

The spectroscopic and analytical characterization of Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- has been extensively studied to ensure its purity and consistency. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy provide critical data for confirming its molecular structure. These analytical methods are essential for quality control during both research and commercial production phases.

The pharmacokinetic properties of derivatives derived from Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- have been investigated to assess their bioavailability and metabolic fate. Studies suggest that modifications to the core structure can significantly influence these properties, offering opportunities to fine-tune drug-like characteristics. This underscores the importance of structure-activity relationship (SAR) studies in optimizing lead compounds for clinical development.

The future prospects for Benzeneacetic acid, 4-nitro-2-(trifluoromethyl)- are promising, with ongoing research focusing on expanding its applications across multiple domains. Collaborative efforts between academia and industry are expected to drive innovation, leading to new discoveries that could revolutionize pharmaceuticals and agrochemicals. As synthetic techniques continue to evolve, the accessibility and utility of this compound will likely increase further.